Cas no 1396766-12-3 (3,5-dimethoxy-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3,5-dimethoxy-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}benzamide
• CAS No: 1396766-12-3
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 6325877
• PubChem ID: 71786521
• Update Time: 2025-10-28

3,5-dimethoxy-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}benzamide
• AKOS024534954
• 3,5-dimethoxy-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}benzamide
• 3,5-dimethoxy-N-((1-nicotinoylpiperidin-4-yl)methyl)benzamide
• F6178-3544
• 1396766-12-3
• VU0534387-1
• 3,5-dimethoxy-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]benzamide

• Inchi： 1S/C21H25N3O4/c1-27-18-10-17(11-19(12-18)28-2)20(25)23-13-15-5-8-24(9-6-15)21(26)16-4-3-7-22-14-16/h3-4,7,10-12,14-15H,5-6,8-9,13H2,1-2H3,(H,23,25)
• InChI Key： UNCJWEZBKDBDSZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CCC(CNC(C2C=C(C=C(C=2)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}benzamide

Introduction to Compound CAS No. 1396766-12-3: 3,5-Dimethoxy-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Benzamide

The compound with CAS No. 1396766-12-3, known as 3,5-Dimethoxy-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a benzamide core substituted with methoxy groups at the 3 and 5 positions, a piperidine ring attached via a methylene group, and a pyridine moiety linked through a carbonyl group. The combination of these functional groups makes this compound a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of benzamide derivatives in modulating biological activities, particularly in the context of enzyme inhibition and receptor binding. The presence of the piperidine ring and pyridine moiety in this compound introduces additional complexity to its structure, potentially enhancing its ability to interact with biological targets. Researchers have explored the synthesis of similar compounds using advanced methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize yield and purity.

The synthesis of 3,5-Dimethoxy-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Benzamide involves multiple steps, including the preparation of intermediates such as the benzamide derivative and the pyridine-containing piperidine ring. The use of protecting groups and precise control over reaction conditions are critical to ensure the formation of the desired product. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure versions of this compound, which is essential for studying its stereochemical effects in biological systems.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. The methoxy groups at positions 3 and 5 on the benzene ring are believed to contribute to its stability and bioavailability, while the pyridine moiety may enhance its ability to bind to target proteins through hydrogen bonding interactions.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various protein targets. These studies suggest that the spatial arrangement of functional groups plays a crucial role in determining its activity. Ongoing research is focused on modifying the substituents on the benzene ring and the piperidine ring to optimize its pharmacokinetic properties and therapeutic efficacy.

The application of green chemistry principles in the synthesis of this compound has also been explored, with researchers seeking to minimize waste generation and reduce energy consumption during production processes. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, CAS No. 1396766-12-3 represents a valuable addition to the arsenal of compounds being investigated for their potential therapeutic applications. Its unique structure, combined with recent advances in synthetic methodology and biological testing, positions it as a key player in future drug development efforts.